Cas no 2176201-37-7 (N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide)

• Product Name: N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide
• CAS No: 2176201-37-7
• MF: C₁₃H₂₁NO₄S₂
• MW: 319.440141439438
• CID: 6448339
• PubChem ID: 131703971
• Update Time: 2025-10-28

N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide
• F6571-2428
• N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-5-methylthiophene-2-sulfonamide
• N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-5-methylthiophene-2-sulfonamide
• 2176201-37-7
• AKOS040704745
• N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C13H21NO4S2/c1-11-4-5-12(19-11)20(16,17)14-10-13(18-9-8-15)6-2-3-7-13/h4-5,14-15H,2-3,6-10H2,1H3
• InChI Key： LFOSJRXSXRNAHZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCC1(CCCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 319.09120050g/mol
• Monoisotopic Mass: 319.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 112Ų

Additional information on N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide

N-{1-(2-Hydroxyethoxy)Cyclopentylmethyl}-5-Methylthiophene-2-Sulfonamide: A Comprehensive Overview

The compound N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide (CAS No. 2176201-37-7) is a sophisticated organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring substituted with a hydroxyethoxy group and a sulfonamide moiety attached to a methylthiophene ring. The combination of these functional groups imparts the molecule with interesting chemical and biological properties.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids, offering improved pharmacokinetic profiles. The 5-methylthiophene-2-sulfonamide moiety in this compound is particularly intriguing, as thiophenes are known for their stability and ability to participate in various biological interactions. The cyclopentyl group further enhances the molecule's flexibility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

One of the most significant advancements in the study of this compound involves its potential application as a bioactive agent. Researchers have investigated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. For instance, studies have shown that the hydroxyethoxy group can act as a hydrogen bond donor, enhancing the molecule's ability to interact with protein targets. This property makes it a valuable tool in the development of novel therapeutic agents.

In addition to its pharmacological applications, N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide has also been explored for its role in agricultural chemistry. Its ability to inhibit plant pathogens has been tested in several assays, with promising results indicating its potential as a fungicide or bactericide. The methylthiophene ring is particularly effective in disrupting microbial cell membranes, making this compound a strong candidate for further agricultural applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopentyl ether intermediate and the subsequent coupling reaction to introduce the sulfonamide group. Recent advancements in catalysis have enabled researchers to optimize these steps, improving both yield and purity.

From an environmental perspective, the compound's biodegradability and toxicity profile have been assessed under various conditions. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal. However, further research is required to fully understand its environmental impact and ensure sustainable use.

In conclusion, N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-5-methylthiophene-2-sulfonamide (CAS No. 2176201-37-7) represents a cutting-edge molecule with vast potential across multiple industries. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative solutions in pharmaceuticals, agriculture, and beyond. Continued exploration into its properties will undoubtedly unlock new opportunities for its application and contribute significantly to scientific progress.